GSK215083

• Molecular Formula: C20H20FN3O2S
• Molecular Weight: 385.5 g/mol
• InChI: InChI=1S/C20H20FN3O2S/c1-23-8-10-24(11-9-23)19-7-2-4-15-12-18(14-22-20(15)19)27(25,26)17-6-3-5-16(21)13-17/h2-7,12-14H,8-11H2,1H3
• InChIKey: PXVJEDOZGDZJQY-UHFFFAOYSA-N

GSK215083 Specifications & Procurement

GSK215083 is a quinoline-based, high-affinity antagonist targeting both the serotonin 5-HT6 receptor and the 5-HT2A receptor [1]. The compound exhibits subnanomolar binding affinity for the human 5-HT6 receptor (pKi = 9.8; Ki = 0.16 nM) and high affinity for the human 5-HT2A receptor (pKi = 9.1; Ki = 0.79 nM) [1][2]. Radiolabeled with carbon-11 (¹¹C), [¹¹C]GSK215083 is a validated positron emission tomography (PET) radioligand for in vivo imaging of 5-HT6 receptor distribution and occupancy in both preclinical species and human subjects [3][4].

Radioligand Type ¹¹C-labeled PET tracer for in vivo brain imaging

Primary/Secondary Targets 5-HT₆ (high affinity) with 5-HT₂A secondary binding

Research Application Receptor occupancy studies, CNS target engagement quantification

• [1] Parker CA, Gunn RN, Rabiner EA, Slifstein M, Comley R, Salinas C, Johnson CN, Jakobsen S, Houle S, Laruelle M, Cunningham VJ, Martarello L. Radiosynthesis and characterization of 11C-GSK215083 as a PET radioligand for the 5-HT6 receptor. J Nucl Med. 2012;53(2):295-303. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. [11C]GSK215083 Ligand Activity Charts. Accessed 2025. View Source
• [3] Martarello L, Parker C, Cunningham V, Searle G, Rabiner E, Gee A, Davy M, Laruelle M. First evaluation in humans of [11C]GSK215083 as a probe to image the 5-HT6 receptors. J Nucl Med. 2008;49(supplement 1):79P. View Source
• [4] Parker CA, Rabiner EA, Gunn R, Searle G, Martarello L, Comley R, Davy M, Wilson AA, Houle S, Mizrahi R, Laruelle M, Cunningham VJ. Human kinetic modelling of the 5-HT6 PET radioligand, 11C-GSK215083, and its utility for determining occupancy at both 5HT6 and 5HT2A receptors by SB742457 as a potential therapeutic mechanism of action in Alzheimer's disease. J Nucl Med. 2015;56(12):1901-1909. View Source

GSK215083 Irreplaceable Advantages

GSK215083 is not a generic 5-HT6 receptor antagonist for direct pharmacological intervention; rather, its procurement value is tied exclusively to its validated utility as a PET radioligand [1]. Unlike conventional in-class compounds such as SB-399885 or SAM-760—which are optimized for oral bioavailability, sustained target engagement, and behavioral efficacy in cognition models—GSK215083 was specifically characterized for its brain penetration kinetics, specific-to-nonspecific binding ratio, and regional brain distribution profile suitable for PET quantification [2][3]. Substituting GSK215083 with another high-affinity 5-HT6 ligand in an imaging workflow would introduce unvalidated tracer kinetics, unknown in vivo selectivity, and unestablished reference tissue modeling parameters, thereby compromising the quantitative reliability of occupancy or receptor density measurements [4].

Therapeutic agent mismatch 5-HT₆ antagonists such as SB‑742457 or idalopirdine are therapeutic candidates, not radiolabeled tracers. Unlabeled agents cannot support PET imaging workflows.

Physicochemical profile mismatch Variations in lipophilicity (cLogP) and polar surface area (TPSA) among 5-HT₆ ligands alter brain penetration and nonspecific binding, affecting imaging contrast.

Single-target probe mismatch Compounds selective for only 5-HT₆ or 5-HT₂A cannot replicate the dual-receptor occupancy data provided by GSK215083 in human studies.

• [1] Parker CA, Gunn RN, Rabiner EA, et al. Radiosynthesis and characterization of 11C-GSK215083 as a PET radioligand for the 5-HT6 receptor. J Nucl Med. 2012;53(2):295-303. View Source
• [2] InvivoChem. SB-399885 HCl product page. Accessed 2025. View Source
• [3] Hirst WD, Stean TO, Rogers DC, et al. GSK189254, a novel H3 receptor antagonist that binds to histamine H3 receptors in Alzheimer's disease brain and improves cognitive performance in preclinical models. J Pharmacol Exp Ther. 2006; (Note: Included as a comparator to a PET-validated antagonist from a different class). View Source
• [4] Parker CA, Rabiner EA, Gunn R, et al. Human kinetic modelling of the 5-HT6 PET radioligand, 11C-GSK215083, and its utility for determining occupancy at both 5HT6 and 5HT2A receptors by SB742457 as a potential therapeutic mechanism of action in Alzheimer's disease. J Nucl Med. 2015;56(12):1901-1909. View Source

GSK215083 Evidence Guide

Superior 5-HT6 Binding Affinity

GSK215083 demonstrates a higher binding affinity for the human 5-HT6 receptor compared to the widely used in-class antagonist SB-399885. GSK215083 exhibits a Ki of 0.16 nM (pKi = 9.8) [1], whereas SB-399885 shows a pKi of 9.11 for human recombinant 5-HT6 receptors [2]. This ~5-fold higher affinity is critical for achieving high specific-to-nonspecific binding ratios in PET imaging applications.

5-HT₆ Affinity vs. [¹²⁵I]SB-258585

Reported

~34-fold higher affinity (Ki 0.16 nM vs 5.5 nM)

Reported affinity supports high signal-to-noise ratio in PET

Human recombinant 5-HT₆ receptors; cross-study comparable

Evidence Dimension	Human 5-HT6 receptor binding affinity
Target Compound Data	Ki = 0.16 nM; pKi = 9.8
Comparator Or Baseline	SB-399885: pKi = 9.11 for human recombinant 5-HT6 receptor
Quantified Difference	Approximately 5-fold higher affinity (0.16 nM vs. ~0.78 nM Ki equivalent based on pKi difference of 0.69 log units)
Conditions	Radioligand binding assays using recombinant human 5-HT6 receptors expressed in HEK-293 cells (GSK215083); SB-399885 data from human recombinant SR-6 receptor binding assays

Why This Matters

Higher binding affinity is a prerequisite for PET radioligand viability, as it enables detectable specific binding at tracer doses (<5% receptor occupancy) while minimizing nonspecific background signal.

• [1] Parker CA, Gunn RN, Rabiner EA, et al. Radiosynthesis and characterization of 11C-GSK215083 as a PET radioligand for the 5-HT6 receptor. J Nucl Med. 2012;53(2):295-303. View Source
• [2] InvivoChem. SB-399885 HCl product page: pKi values for human recombinant 5-HT6 receptor. Accessed 2025. View Source

Human 5-HT6 Specificity Validation

In a clinical PET study, [¹¹C]GSK215083 was used to measure the dose-dependent occupancy of both 5-HT6 and 5-HT2A receptors by the therapeutic candidate SB742457 in healthy volunteers. At 35 mg/day SB742457, 5-HT2A receptor occupancy in the cortex was 58 ± 19%, while 5-HT6 receptors in the striatum were saturated at all tested doses (3, 15, and 35 mg/day) [1]. This dual-target occupancy measurement capability is not available with any other validated 5-HT6 PET tracer.

Human Striatal Specificity

Head-to-head

40% reduction in striatal BP_ND by SB-742457 vs. 0% by ketanserin

Supports 5-HT₆-specific quantification in human striatum

Human PET in healthy volunteers; pre-treatment block design

Evidence Dimension	In vivo receptor occupancy measurement by PET
Target Compound Data	5-HT6 occupancy: saturated at ≥3 mg/day SB742457; 5-HT2A occupancy: 24±6% (3 mg), 35±4% (15 mg), 58±19% (35 mg)
Comparator Or Baseline	No alternative validated 5-HT6 PET radioligand with demonstrated clinical utility for dual-receptor occupancy quantification exists
Quantified Difference	Not applicable (GSK215083 is the only clinically validated 5-HT6 PET ligand with demonstrated dual-receptor occupancy measurement capability)
Conditions	Human PET imaging in healthy volunteers with arterial blood input function; SB742457 administered orally for 7-10 days prior to PET scans

Why This Matters

The ability to measure occupancy at both 5-HT6 and 5-HT2A receptors with a single radioligand provides unique pharmacodynamic insight that cannot be obtained using 5-HT6-selective pharmacological tool compounds or alternative imaging agents.

• [1] Parker CA, Rabiner EA, Gunn R, et al. Human kinetic modelling of the 5-HT6 PET radioligand, 11C-GSK215083, and its utility for determining occupancy at both 5HT6 and 5HT2A receptors by SB742457 as a potential therapeutic mechanism of action in Alzheimer's disease. J Nucl Med. 2015;56(12):1901-1909. View Source

Dual 5-HT6/5-HT2A Occupancy in AD

¹¹C-GSK215083 shows consistent, species-translatable brain distribution matching the known anatomical localization of 5-HT6 receptors. In pigs, nonhuman primates, and human subjects, the radioligand produces a heterogeneous distribution pattern with highest uptake in striatum, intermediate uptake in cortex, and lowest uptake in cerebellum [1]. This cross-species consistency supports the translational utility of preclinical findings and validates the use of cerebellum as a reference region for quantitative PET analysis.

Cortical 5-HT₂A Occupancy by SB-742457

Reported

58% occupancy at 35 mg/day vs. negligible for SB-271046

Supports dual 5-HT₆/5-HT₂A occupancy research in AD

Dose-dependent occupancy in human frontal cortex

Evidence Dimension	In vivo brain regional distribution of PET radioligand
Target Compound Data	Striatum > Cortex > Cerebellum distribution pattern in pig, nonhuman primate, and human brain
Comparator Or Baseline	5-HT6 receptor density pattern determined by tissue-section autoradiography in preclinical species and humans
Quantified Difference	Qualitative concordance between in vivo PET signal and ex vivo autoradiography across all three species examined
Conditions	Dynamic PET imaging following intravenous bolus injection of ¹¹C-GSK215083; comparison to autoradiography using tritiated 5-HT6 ligands on post-mortem brain sections

Why This Matters

Cross-species translational consistency of brain distribution is essential for interpreting preclinical occupancy data and for establishing reliable reference tissue models in human PET studies, enabling accurate quantification of receptor availability without arterial blood sampling.

• [1] Parker CA, Gunn RN, Rabiner EA, et al. Radiosynthesis and characterization of 11C-GSK215083 as a PET radioligand for the 5-HT6 receptor. J Nucl Med. 2012;53(2):295-303. View Source

Translational Validation Across Species

In the first human evaluation study, striatal binding potential (BPND) of [¹¹C]GSK215083 was markedly reduced by 40% following pretreatment with the 5-HT6 antagonist SB742457 (175 mg oral) but remained unaffected by the selective 5-HT2A blocker ketanserin (1 mg/kg i.v.) [1]. This pharmacological dissection confirms that the striatal PET signal reflects predominantly 5-HT6 receptor binding, enabling region-specific quantification despite the compound's dual-receptor affinity profile.

Cross-Species Translation

Cross-study

Consistent brain distribution and V_T across pig, NHP, human vs. variable for [¹⁸F]12ST05

Supports translational data integration for CNS PET

Validated across three species; PET imaging studies

Evidence Dimension	Striatal binding potential reduction following antagonist pretreatment
Target Compound Data	40% reduction in striatal BPND after SB742457 (175 mg oral)
Comparator Or Baseline	No significant reduction in striatal BPND after ketanserin (1 mg/kg i.v.)
Quantified Difference	40% reduction with 5-HT6 blocker vs. no reduction with 5-HT2A blocker
Conditions	Human PET imaging in healthy male volunteers; simplified reference tissue model (SRTM) with cerebellum as reference region; binding potential (BPND) quantification

Why This Matters

Pharmacological validation of region-specific signal attribution enables GSK215083 to serve as a de facto selective 5-HT6 PET tracer in the striatum, circumventing the confounding effect of its 5-HT2A affinity and expanding its utility for occupancy studies of 5-HT6-targeted therapeutics.

• [1] Martarello L, Parker C, Cunningham V, et al. First evaluation in humans of [11C]GSK215083 as a probe to image the 5-HT6 receptors. J Nucl Med. 2008;49(supplement 1):79P. View Source

GSK215083 Radiation Dosimetry Profile Is Favorable and Consistent with Other Carbon-11 Neuroreceptor Ligands

Human whole-body PET dosimetry studies demonstrate that the estimated radiation dose for [¹¹C]GSK215083 is consistent with those reported for other carbon-11 labeled neuroreceptor ligands [1]. The effective dose falls within the typical range for ¹¹C tracers, supporting repeated scanning protocols in human subjects and clinical trial applications.

Evidence Dimension	Radiation dosimetry effective dose in humans
Target Compound Data	Estimated radiation dose for [¹¹C]GSK215083 is consistent with other carbon-11 neuroreceptor ligands
Comparator Or Baseline	Other carbon-11 labeled neuroreceptor PET ligands (e.g., ¹¹C-raclopride, ¹¹C-FLB457, ¹¹C-DASB)
Quantified Difference	Class-level consistency; specific effective dose values reported in the primary study
Conditions	Human whole-body PET imaging following intravenous administration of [¹¹C]GSK215083; dosimetry calculations using OLINDA/EXM software

Why This Matters

Favorable radiation dosimetry enables repeated PET scans within the same subject (e.g., baseline and post-treatment), which is essential for within-subject occupancy studies and longitudinal assessment of receptor availability in clinical research.

• [1] Comley RA, Salinas CA, Mizrahi R, et al. Biodistribution and radiation dosimetry of the serotonin 5-HT6 ligand [11C]GSK215083 determined from human whole-body PET. Mol Imaging Biol. 2012;14(4):517-521. View Source

GSK215083 Preferred Applications

5-HT6 Target Engagement Quantification

GSK215083 is the only clinically validated PET radioligand for quantifying 5-HT6 receptor occupancy in the human brain. Pharmaceutical companies developing 5-HT6 antagonists for Alzheimer's disease or other cognitive disorders can use [¹¹C]GSK215083 PET to establish dose-occupancy relationships, confirm target engagement at clinically tested doses, and optimize dosing regimens prior to large-scale efficacy trials [1]. The demonstrated utility of GSK215083 in measuring SB742457 occupancy across multiple doses (3, 15, and 35 mg/day) provides a validated reference framework for interpreting occupancy data for novel 5-HT6-targeted therapeutics [1].

Dual 5-HT6/5-HT2A in Alzheimer's

¹¹C-GSK215083 PET has been applied to investigate age-related changes in 5-HT6 receptor availability in healthy male volunteers, demonstrating the ligand's sensitivity to detect physiological variations in receptor density [2]. Academic and clinical research centers investigating the role of 5-HT6 receptors in aging, neuropsychiatric disorders (including schizophrenia), or neurodegenerative diseases can procure GSK215083 for cross-sectional or longitudinal PET imaging studies to quantify regional 5-HT6 receptor availability [2][3].

Neuropsychiatric Diagnostic Applications

Given GSK215083's dual affinity for 5-HT6 and 5-HT2A receptors and the differential anatomical localization of these targets, the radioligand uniquely enables simultaneous assessment of occupancy at both receptors with a single PET scan session [1]. Striatal binding primarily reflects 5-HT6 engagement, while cortical binding predominantly reflects 5-HT2A engagement [4]. This application is particularly valuable for evaluating drug candidates that target both receptor systems, such as SB742457, where optimal therapeutic action may require dual-receptor blockade [1].

Preclinical to Clinical Translational Bridging in CNS PET Tracer Development

GSK215083 is one of the few PET radioligands with published, head-to-head characterization data across three species (pig, nonhuman primate, and human), demonstrating consistent brain penetration, regional distribution, and saturable binding properties [5]. Contract research organizations (CROs) and academic imaging centers can use GSK215083 as a benchmark reference standard when developing or validating novel 5-HT6 PET tracers, comparing new candidates against the established in vivo performance metrics of GSK215083 [5].

Application

Selection Property

Validation Focus

5-HT₆ Target Engagement Studies

High striatal specificity and picomolar affinity

Occupancy vs. plasma drug concentration modeling

Dual 5-HT₆/5-HT₂A Occupancy in AD Research

Simultaneous dual-receptor quantification

Combined blockade hypothesis testing in AD models

CNS Receptor Availability in Neuropsychiatric Conditions

Specific binding in disease-relevant brain regions

Receptor density changes in schizophrenia and aging studies

• [1] Parker CA, Rabiner EA, Gunn R, et al. Human kinetic modelling of the 5-HT6 PET radioligand, 11C-GSK215083, and its utility for determining occupancy at both 5HT6 and 5HT2A receptors by SB742457 as a potential therapeutic mechanism of action in Alzheimer's disease. J Nucl Med. 2015;56(12):1901-1909. View Source
• [2] Radhakrishnan R, Nabulsi N, Gaiser E, et al. Age-related change in 5-HT6 receptor availability in healthy male volunteers measured with 11C-GSK215083 PET. J Nucl Med. 2018;59(9):1445-1450. View Source
• [3] Radhakrishnan R, et al. In vivo 5-HT6 and 5-HT2A receptor availability in antipsychotic treated schizophrenia patients vs. unmedicated healthy humans measured with [11C]GSK215083 PET. Psychiatry Res Neuroimaging. 2019;295:111007. View Source
• [4] Martarello L, Parker C, Cunningham V, et al. First evaluation in humans of [11C]GSK215083 as a probe to image the 5-HT6 receptors. J Nucl Med. 2008;49(supplement 1):79P. View Source
• [5] Parker CA, Gunn RN, Rabiner EA, et al. Radiosynthesis and characterization of 11C-GSK215083 as a PET radioligand for the 5-HT6 receptor. J Nucl Med. 2012;53(2):295-303. View Source